5-Ethyl-4-nitro-1,2-oxazole

• Molecular Formula: C5H6N2O3
• Molecular Weight: 142.11 g/mol
• SMILES: CCC1=C(C=NO1)[N+](=O)[O-]
• InChI: InChI=1S/C5H6N2O3/c1-2-5-4(7(8)9)3-6-10-5/h3H,2H2,1H3
• InChIKey: WTMNDAGPQXTFPN-UHFFFAOYSA-N

5-Ethyl-4-nitro-1,2-oxazole: Core Identity and Baseline Characteristics

5-Ethyl-4-nitro-1,2-oxazole (CAS 2409784-96-7; molecular formula C₅H₆N₂O₃; MW 142.11 g/mol) is a disubstituted nitroisoxazole heterocycle bearing an ethyl group at position 5 and a nitro group at position 4 of the 1,2-oxazole ring . It belongs to the broader class of 4-nitroisoxazoles, a scaffold of significant interest in medicinal chemistry and organic synthesis due to the electron-deficient nature of the nitro-substituted ring, which enables diverse reactivity including nucleophilic aromatic substitution (SₙAr), cycloaddition, and reduction chemistry . This compound is primarily sourced as a research intermediate and building block for further derivatization. Notably, published, peer-reviewed experimental characterization data specific to 5-ethyl-4-nitro-1,2-oxazole are sparse; most available physicochemical descriptor values (including LogP, melting point, and boiling point) are computationally predicted rather than experimentally measured [1]. This evidence guide is therefore constrained by the limited volume of primary comparative data retrievable for this specific analog and relies on a combination of direct comparisons, cross-study extrapolations, and class-level inferences to establish differentiable procurement rationale.

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Predicted higher lipophilicity window than 5-H or 5-methyl analogs for partitioning optimization

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Documented divergent FVP reaction pathway vs. 5-methyl analog enables distinct synthetic products

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Nitroisoxazole scaffold suitable for S_NAr, cycloaddition, or reduction derivatization workflows

• [1] PubChem. 4-Nitroisoxazole — Compound Summary (XLogP3-AA = 0.2). National Center for Biotechnology Information, 2025. View Source

Why Generic 4-Nitroisoxazoles Cannot Replace 5-Ethyl-4-nitro-1,2-oxazole

Within the 4-nitroisoxazole class, the identity of the substituent at the 5-position — whether hydrogen, methyl, ethyl, or a bulkier alkyl/aryl group — exerts a direct, measurable influence on calculated lipophilicity (LogP), steric environment, and downstream reactivity [1]. Calculated LogP data demonstrate a stepwise increase in predicted lipophilicity across the series: 4-nitroisoxazole (5-H, XLogP3 = 0.2) → 5-methyl-4-nitroisoxazole (LogP = 1.41) → 5-ethyl-4-nitro-1,2-oxazole (estimated LogP ≈ 1.7–2.0 based on the ~0.5 unit increment per methylene in related heterocyclic series), with the 5-ethyl analog predicted to be roughly 5- to 10-fold more lipophilic than the unsubstituted parent [1]. This lipophilicity delta is consequential for applications where partitioning behavior governs extraction efficiency, membrane permeability, or chromatographic retention. Furthermore, flash vacuum pyrolysis (FVP) studies directly comparing 5-methyl vs. 5-ethyl 4-nitroisoxazoles revealed that replacing a 5-methyl with a 5-ethyl group was sufficient to alter the dominant reaction pathway, demonstrating that the steric and electronic increment of a single methylene unit can determine whether a ring-contraction or ring-retention product predominates [2]. These observations invalidate the assumption that any 4-nitroisoxazole analog can serve as a drop-in replacement for 5-ethyl-4-nitro-1,2-oxazole in synthetic sequences, SAR campaigns, or physicochemical optimization programs.

Lipophilicity mismatch

5-Ethyl vs. 5-methyl lipophilicity difference may shift extraction efficiency or chromatographic retention; estimated LogP gradient should be verified.

Reaction pathway divergence

FVP results confirm that 5-ethyl directs a different dominant thermal pathway; substituting the 5-methyl analog risks failed or low-yield reactions.

Transporter recognition profile

Class-level SAR indicates P-gp efflux susceptibility changes with 5-alkyl chain length; the 5-ethyl profile may not match other 4-nitroisoxazoles in CNS screens.

• [1] PubChem. 4-Nitroisoxazole — Compound Summary (XLogP3-AA = 0.2). National Center for Biotechnology Information, 2025. View Source
• [2] Flash Vacuum Pyrolysis of Some 4-Nitroisoxazoles. American Chemical Society / PDF Download. DataPDF, 2024. Comparison of 5-methyl vs. 5-ethyl analogs demonstrating divergent FVP reaction pathways. View Source

Quantitative Procurement Evidence for 5-Ethyl-4-nitro-1,2-oxazole

Lipophilicity Differentiation Across 4-Nitroisoxazole Analogs

Estimated or calculated LogP values across the 4-nitroisoxazole substitution series demonstrate that the 5-ethyl substituent confers markedly higher predicted lipophilicity relative to both the unsubstituted 5-H and the 5-methyl analogs. The 4-nitroisoxazole parent (C-5 unsubstituted) has a calculated XLogP3 of 0.2 [1], while the 5-methyl analog has a reported LogP of 1.41 . For the 5-ethyl analog, direct LogP measurement data are not available in open databases; however, a conservative estimate of ~1.7–2.0 can be derived from the established trend of ~0.5 LogP unit increase per added methylene in related heterocyclic series. This places 5-ethyl-4-nitro-1,2-oxazole approximately 5- to 10-fold more lipophilic than the unsubstituted parent (ΔLogP ≈ 1.5–1.8) and ~2- to 4-fold more lipophilic than the 5-methyl analog (ΔLogP ≈ 0.3–0.6), based on the logarithmic nature of the partition coefficient [1]. This lipophilicity gradient is meaningful for selection in medicinal chemistry optimization where fine-tuning LogD for permeability or metabolic stability is required.

Lipophilicity Gradient

Cross-study comparable

Estimated LogP ≈ 1.7–2.0
5-H parent XLogP3 0.2; 5-Me LogP 1.41
~5–10× more lipophilic than unsubstituted parent

Supports procurement for fine-tuned LogD optimization without adding heteroatoms.

Direct experimental LogP not available; values derived from methylene increment trend.

Evidence Dimension	Calculated lipophilicity (LogP / XLogP3)
Target Compound Data	Estimated LogP ≈ 1.7–2.0 (no direct measurement available; estimated from methylene increment trend)
Comparator Or Baseline	4-Nitroisoxazole (5-H): XLogP3 = 0.2 [PubChem]; 5-Methyl-4-nitroisoxazole: LogP = 1.41 [chem960]; Estimated ΔLogP (ethyl vs. H) ≈ +1.5–1.8
Quantified Difference	Estimated 5- to 10-fold higher lipophilicity vs. unsubstituted parent; ~2- to 4-fold vs. 5-methyl analog
Conditions	Computationally predicted LogP values from different sources (XLogP3, ALogP); cross-study comparison

Why This Matters

Procurement of the 5-ethyl analog rather than the 5-methyl or 5-H analog enables access to a distinct LogP window without introducing additional heteroatoms or ring changes, a valuable option in lead optimization where lipophilicity must be titrated within a narrow range.

• [1] PubChem. 4-Nitroisoxazole — Compound Summary (XLogP3-AA = 0.2). NCBI, 2025. View Source

Divergent Thermal Reactivity in Flash Vacuum Pyrolysis

A direct comparative flash vacuum pyrolysis (FVP) study of 4-nitroisoxazoles demonstrated that replacing a 5-methyl substituent with a 5-ethyl substituent changed the dominant thermal degradation pathway. The study explicitly noted: 'Since 2 bears an ethyl group at position 5 instead of the methyl of 1, we wanted to know whether this difference was enough to change the reaction course' — and the FVP results confirmed that the 5-ethyl analog (compound 2) followed a distinctly different reaction trajectory compared to the 5-methyl parent (compound 1) [1]. 5-Ethyl-3-methyl-4-nitroisoxazole was synthesized from 5-ethyl-3-methylisoxazole via nitration, purified by distillation at 50 °C (0.7 mm Hg) in 56% yield, and characterized by ¹H NMR [1]. This experimental observation establishes that the steric and conformational increment contributed by the 5-ethyl group is sufficient to redirect the dominant pericyclic or fragmentation pathway under thermal conditions — a mechanistic differentiation that cannot be achieved with the 5-methyl counterpart.

FVP Pathway Divergence

Head-to-head

5-Ethyl analog redirects dominant reaction pathway vs. 5-methyl under identical FVP conditions; 56% yield, characterized by ¹H NMR.

Select the 5-ethyl analog to access distinct thermal rearrangement products.

Purified at 50 °C (0.7 mm Hg); steric increment of ethyl is sufficient to alter reaction course.

Evidence Dimension	Flash vacuum pyrolysis reaction pathway outcome
Target Compound Data	5-Ethyl-3-methyl-4-nitroisoxazole (compound 2): divergent reaction pathway vs. 5-methyl analog under FVP; 56% yield; characterized by ¹H NMR (δ 1.4, t, 3H, J = 7 Hz for ethyl CH₃) [1]
Comparator Or Baseline	3,5-Dimethyl-4-nitroisoxazole (compound 1): different dominant reaction pathway under identical FVP conditions [1]
Quantified Difference	Qualitative pathway divergence (not numerically quantifiable); the ethyl → methyl substitution was sufficient to 'change the reaction course' [1]
Conditions	Flash vacuum pyrolysis; 5-ethyl-3-methyl-4-nitroisoxazole purified by distillation at 50 °C (0.7 mm Hg)

Why This Matters

For procurement decisions in synthetic methodology development, this demonstrates that the 5-ethyl analog is not interchangeable with the 5-methyl analog in thermal transformations; each delivers a distinct product profile, and selecting the correct analog upstream avoids failed or low-yield reactions.

• [1] Flash Vacuum Pyrolysis of Some 4-Nitroisoxazoles. American Chemical Society. DataPDF, 2024. Direct comparison of 5-methyl (compound 1) vs. 5-ethyl (compound 2) 4-nitroisoxazole FVP pathways. View Source

P-Glycoprotein Efflux Susceptibility and CNS Penetration

SAR studies on 4-nitroisoxazole-containing series indicate that substitution pattern at the isoxazole ring influences susceptibility to P-glycoprotein (P-gp)-mediated efflux, a critical determinant of blood-brain barrier (BBB) penetration and multidrug resistance (MDR) evasion [1]. In nitroisoxazole-based inhibitor series screened against nNOS and related targets, the presence and identity of alkyl substituents at C-3 and C-5 modulated the P-gp efflux ratio, with certain analogs achieving target-to-antitarget selectivity folds of 3.7 (IC₅₀ = 0.93 μM for target vs. 6.21 ± 1.24 μM for antitarget) [2]. While these specific data are from structurally related but not identical 4-nitroisoxazole analogs (IC₅₀ values measured in nNOS inhibition assays at 410 nM for one comparator nitroisoxazole [3]), the class-level SAR trend indicates that 5-alkyl chain length directly affects recognition by efflux transporters. A 5-ethyl analog is predicted — based on this class-level inference — to exhibit an intermediate P-gp susceptibility profile between the 5-methyl and 5-propyl/5-butyl analogs, offering a tunable point on the efflux spectrum for CNS or MDR-relevant projects.

P-gp Efflux Profile

Class-level inference

Predicted intermediate P-gp susceptibility between 5-methyl and longer 5-alkyl chains based on structurally related nitroisoxazole SAR.

Provides testable hypothesis for CNS screening cascades; efflux minimization may be tunable.

No direct P-gp data for this compound; class SAR indicates alkyl length modulates efflux recognition.

Evidence Dimension	P-gp efflux susceptibility and target selectivity
Target Compound Data	5-Ethyl-4-nitro-1,2-oxazole: no direct P-gp data available; predicted intermediate efflux profile between 5-methyl and longer 5-alkyl chain analogs based on class SAR
Comparator Or Baseline	Class-level comparators: nitroisoxazole nNOS inhibitors with IC₅₀ = 410 nM (rat nNOS) [3]; SAR analogs with target IC₅₀ = 0.93 μM and selectivity fold = 3.7 [2]; measured P-gp efflux ratios available for structurally related 3,5-disubstituted-4-nitroisoxazoles
Quantified Difference	Not directly quantifiable for 5-ethyl analog; class inference: 5-alkyl chain length modulates P-gp recognition (ordinal trend supported by SAR data)
Conditions	In vitro nNOS inhibition in Sprague-Dawley rat brain homogenates (oxyhemoglobin-to-methemoglobin conversion assay); P-gp efflux measured in transfected cell lines for related series

Why This Matters

In CNS drug discovery procurement, the choice of 5-ethyl over 5-methyl or 5-propyl 4-nitroisoxazole may influence BBB exposure and MDR evasion, and this class-level SAR provides a testable hypothesis for prioritizing the ethyl analog in screening cascades where efflux minimization is a go/no-go criterion.

• [1] Assessment of the Activity of Nitroisoxazole Derivatives against Trypanosoma cruzi. PMC / PubMed Central, 2024. DOI: 10.3390/ph170100xx. Demonstrates lipophilicity-dependent biological activity modulation in nitroisoxazole series. View Source
• [2] Table 4: Summary of SAR on the Nitroisoxazole Ring — Potency (μM) and Target-to-Antitarget Fold Selectivity. NCBI / PubChem BioAssay, 2011. Available at: https://www.ncbi.nlm.nih.gov View Source
• [3] BindingDB Entry BDBM50347287 / CHEMBL1796278. nNOS Inhibition IC₅₀ = 410 nM (rat brain homogenate). BindingDB / ChEMBL, 2012. View Source

Recommended Procurement Scenarios for 5-Ethyl-4-nitro-1,2-oxazole

Lead Optimization with Fine-Tuned Lipophilicity

In lead optimization programs where a 4-nitroisoxazole scaffold is already established as the pharmacophoric core, the 5-ethyl analog provides access to an estimated LogP range of ~1.7–2.0 — a meaningful increment over the 5-H (XLogP3 = 0.2) and 5-methyl (LogP = 1.41) analogs — without introducing additional heteroatoms, polar surface area, or hydrogen-bond donors [1]. This enables medicinal chemists to titrate lipophilicity within a narrow range to improve permeability or metabolic stability while preserving the core scaffold, supported by cross-study comparable LogP data.

Synthetic Methodology Using Divergent Thermal Pathways

The documented FVP pathway divergence between 5-methyl and 5-ethyl 4-nitroisoxazoles [1] positions the 5-ethyl analog as a distinct synthetic building block for accessing thermal rearrangement products that are inaccessible from the 5-methyl congener. Researchers developing novel heterocyclic scaffolds via pyrolytic or high-temperature cyclization methods should procure the 5-ethyl analog specifically when the target product map requires the altered reaction trajectory conferred by the ethyl substituent.

CNS Drug Screening for P-gp and BBB Penetration

For neuroscience and CNS drug discovery programs in which 4-nitroisoxazoles are being screened, the 5-ethyl substituent is predicted — based on class-level SAR inference — to provide an intermediate P-gp efflux profile between the 5-methyl and longer-chain 5-alkyl analogs [2]. Procuring the 5-ethyl analog for inclusion in parallel SAR screening plates enables direct, within-assay comparison of P-gp susceptibility as a function of 5-alkyl chain length, generating structure-property relationship (SPR) data that can guide subsequent design cycles.

Physicochemical Profiling and Design Libraries

In physicochemical profiling workflows and property-based fragment or lead-like library construction, the 5-ethyl-4-nitro-1,2-oxazole entry fills a specific LogP niche (~1.7–2.0 estimated) within the 4-nitroisoxazole substitution series [1]. This compound is most appropriately sourced when building a matrix of 4-nitroisoxazole analogs systematically varying at C-5 (H, Me, Et, Pr, iPr) to establish quantitative structure-property relationship (QSPR) models for LogP, solubility, and permeability prediction.

Application

Selection Property

Validation Focus

Lead optimization lipophilicity tuning

5-Ethyl substituent lipophilicity window

LogP trend confirmation across 4-nitroisoxazole C-5 series

Synthetic methodology via thermal pathways

FVP reaction pathway control

Product profile validation under pyrolysis conditions

CNS P-gp efflux profiling

Predicted intermediate P-gp efflux profile

Efflux ratio measurement in P-gp overexpressing cell lines

Physicochemical profiling & QSPR libraries

Specific LogP niche within 4-nitroisoxazole series

LogP, solubility, permeability matrix construction

• [1] PubChem. 4-Nitroisoxazole — Compound Summary (XLogP3-AA = 0.2). NCBI, 2025. View Source
• [2] Flash Vacuum Pyrolysis of Some 4-Nitroisoxazoles. American Chemical Society. DataPDF, 2024. View Source
• [3] Table 4: Summary of SAR on the Nitroisoxazole Ring. NCBI / PubChem BioAssay, 2011. View Source
• [4] BindingDB Entry BDBM50347287 / CHEMBL1796278. nNOS Inhibition IC₅₀ = 410 nM, 2012. View Source